Cas no 58347-53-8 (3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol)

• Product Name: 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol
• CAS No: 58347-53-8
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 5417639
• Update Time: 2025-06-09

3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

• Inchi： 1S/C13H10ClN3O/c1-8-6-12(18)17-13(16-8)11(7-15-17)9-2-4-10(14)5-3-9/h2-7,18H,1H3
• InChI Key： WIKCPDRQLQTHLU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C=NN1C(O)=CC(C)=N2

Additional information on 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol

3-(4-Chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 58347-53-8): A Comprehensive Overview

3-(4-Chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 58347-53-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol is characterized by a pyrazolo[1,5-a]pyrimidine core substituted with a 4-chlorophenyl group at the 3-position and a methyl group at the 5-position. The presence of these substituents imparts specific physicochemical properties that contribute to its biological activity. The compound's molecular formula is C₁₆H₁₂ClN₃O, and its molecular weight is approximately 299.74 g/mol.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol. One of the most promising areas of investigation is its anticancer activity. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Beyond its anticancer properties, 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has also been studied for its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has been evaluated in preclinical studies. These studies have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

In terms of safety, preliminary toxicological studies have indicated that 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol has a relatively low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully assess its safety and potential side effects in humans.

The development of 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol as a therapeutic agent is an ongoing process. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing adverse effects. Additionally, researchers are exploring combination therapies involving this compound with other drugs to improve treatment outcomes in various diseases.

In conclusion, 3-(4-chlorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-ol (CAS No. 58347-53-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Continued research will undoubtedly provide more insights into its mechanisms of action and potential clinical applications.